5-(benzyloxy)-4-oxo-N-(thiophen-2-ylmethyl)-4H-pyran-2-carboxamide

• IUPAC Name: 4-oxo-5-phenylmethoxy-N-(thiophen-2-ylmethyl)pyran-2-carboxamide
• InChI: InChI=1S/C18H15NO4S/c20-15-9-16(18(21)19-10-14-7-4-8-24-14)23-12-17(15)22-11-13-5-2-1-3-6-13/h1-9,12H,10-11H2,(H,19,21)
• InChI Key: OHUDSBABDJHNCJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)COC2=COC(=CC2=O)C(=O)NCC3=CC=CS3
• Molecular Formula: C18H15NO4S
• Molecular Weight: 341.4 g/mol

Description

The compound “5-(benzyloxy)-4-oxo-N-(thiophen-2-ylmethyl)-4H-pyran-2-carboxamide” is a complex organic molecule. It contains a pyran ring, which is a six-membered ring with one oxygen atom and five carbon atoms. The pyran ring is substituted with various functional groups including a carboxamide group, a benzyloxy group, and a thiophen-2-ylmethyl group.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple functional groups and a heterocyclic ring. The thiophene ring could potentially participate in aromatic stacking interactions.

Chemical Reactions Analysis

The compound contains several functional groups that could potentially undergo various chemical reactions. For example, the carboxamide group could participate in hydrolysis reactions, and the benzyloxy group could potentially be cleaved under certain conditions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of a carboxamide group could potentially allow for hydrogen bonding, which could influence the compound’s solubility in different solvents.

Scientific Research Applications

Corrosion Inhibition

. Their ability to protect metals from corrosion makes them valuable in various applications, such as coatings, paints, and metal surface treatments.

Organic Semiconductors

Thiophene-based molecules play a crucial role in the development of organic semiconductors. . The π-conjugated structure of thiophenes allows for efficient charge transport, making them suitable for these applications.

Pharmacological Properties

Thiophene-containing compounds exhibit diverse pharmacological activities:

• . Researchers explore their potential as novel chemotherapeutic agents.
• .
• .
• .

Synthetic Strategies

Several synthetic methods yield thiophene derivatives:

• . For instance, the Gewald reaction produces aminothiophenes by condensing sulfur, an α-methylene carbonyl compound, and an α-cyano ester.
• .

Urease Inhibition Activity

. Urease inhibitors are relevant in treating conditions associated with urease activity, such as gastric ulcers.

Photoredox Catalysis

Thiophenes participate in photoredox catalysis. . These reactions have applications in synthetic chemistry.

Future Directions

Future research could potentially explore the synthesis, characterization, and potential applications of this compound. This could include investigating its potential biological activity, studying its reactivity, or exploring its potential uses in materials science.